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Compound of Interest

Compound Name: 3-Bromo-1,2-propanediol

Cat. No.: B131886 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides immediate, essential safety and logistical

information for the handling of 3-Bromo-1,2-propanediol (CAS No. 4704-77-2), including

personal protective equipment (PPE), procedural guidance for safe operations, and disposal

plans.

Hazard Summary: 3-Bromo-1,2-propanediol is considered a hazardous chemical that can

cause severe skin burns, eye damage, and respiratory irritation.[1] It is crucial to avoid contact

with eyes, skin, and clothing, and to prevent inhalation of any vapors, mists, or gases.[2]

Personal Protective Equipment (PPE)
To ensure the safety of laboratory personnel, the following personal protective equipment is

mandatory when handling 3-Bromo-1,2-propanediol:
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PPE Category Item Specification

Eye and Face Protection
Chemical Safety Goggles or

Faceshield

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[2]

Hand Protection Chemical-resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[1][2] Always inspect

gloves before use.

Skin Protection Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[1][2] A lab coat or

impervious clothing is

recommended.[3]

Respiratory Protection Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[1]

A type ABEK (EN14387)

respirator filter is also

suggested. Work should be

conducted in a chemical fume

hood.[3]

Safe Handling and Storage
Engineering Controls: Facilities storing or utilizing this material should be equipped with an

eyewash station and a safety shower.[2] Use adequate ventilation to keep airborne

concentrations low.[2]

Handling Procedures:

Avoid breathing dust, vapor, mist, or gas.[2]
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Avoid contact with eyes, skin, and clothing.[2]

Keep the container tightly closed when not in use.[2]

Use only in a well-ventilated area or outdoors.[1]

Wash hands and any exposed skin thoroughly after handling.[1]

Contaminated work clothing should not be allowed out of the workplace.[4]

Storage Conditions:

Store in a tightly closed container.[2]

Keep in a cool, dry, and well-ventilated area.[1][2]

For product quality, refrigeration is recommended (store below 4°C/39°F).[1][2]

Store away from incompatible materials such as strong oxidizing agents, acid anhydrides,

and acid chlorides.[1][2]

Protect from light.[1]

Spill Management and Disposal
Spill Response: In the event of a spill, immediate and appropriate action is necessary to

prevent exposure and environmental contamination.

Immediate Actions Containment & Cleanup Decontamination & Disposal

Evacuate Area Ensure Adequate Ventilation
Secure the area

Wear Appropriate PPE
Before approaching

Contain Spill with Inert Material
(e.g., vermiculite, sand)

Proceed with caution Collect Absorbed Material
into a Suitable Container

Once absorbed
Clean Spill Area with Soap and WaterAfter removal Dispose of Waste as Hazardous

Follow regulations

Click to download full resolution via product page

Figure 1. Workflow for handling a 3-Bromo-1,2-propanediol spill.
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Disposal Plan: Dispose of 3-Bromo-1,2-propanediol and any contaminated materials in

accordance with federal, state, and local environmental control regulations.[2] This chemical

should be treated as hazardous waste.[5] Do not allow the material to contaminate ground

water systems.[1]

First-Aid Measures
In case of exposure to 3-Bromo-1,2-propanediol, immediate medical attention is required.[1]

Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2] Remove contact

lenses if present and easy to do.[1] Continue

rinsing and seek immediate medical attention.[1]

[2]

Skin Contact

Get medical aid.[2] Immediately flush skin with

plenty of water for at least 15 minutes while

removing all contaminated clothing and shoes.

[1][2] Wash contaminated clothing before reuse.

[1][2]

Inhalation

Remove from exposure and move to fresh air

immediately.[2] If breathing is difficult, give

oxygen.[1][2] If breathing has ceased, apply

artificial respiration using a suitable mechanical

device such as a bag and a mask; do not use

mouth-to-mouth resuscitation.[2] Get medical

aid.[2]

Ingestion

Do NOT induce vomiting.[1][2] If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water.[2] Never give

anything by mouth to an unconscious person.[2]

Seek immediate medical attention.[2]

Note to Physician: Treat symptomatically and supportively.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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